Cas no 12002-30-1 (Piperazine Calcium Edetate)
Piperazine Calcium Edetate structure
Product Name:Piperazine Calcium Edetate
CAS No:12002-30-1
MF:C14H24CaN4O8
MW:416.440362930298
CID:1210144
PubChem ID:23724991
Update Time:2025-04-20
Piperazine Calcium Edetate Chemical and Physical Properties
Names and Identifiers
-
- Piperazine Calcium Edetate
- Piperazine edetate calcium [USAN]
- Calcium, (T-4)-((N,N'-1,2-ethanediylbis(N-(carboxymethyl)glycinato))(2-)-N,N',O,O')-, compd. with piperazine (1:1)
- Dihydrogen ((ethylenedinitrilo)tetraacetato)calciate(2-) compound with piperazine (1:1)
- Piperazine edetate calcium
- Calcium, (T-4)-((N,N'-1,2-ethanediylbis(N-(carboxymethyl)glycinato))(2-)-N,N',O,O')-,compound with piperazine (1:1)
- calcium
- 2-[2-(bis(carboxymethyl)amino)ethyl-(carboxymethyl)amino]acetic acid
- piperazine
- D05486
- Perin
- CHEMBL2106963
- Piperazine edetate calcium (USAN/INN)
- MONOCALCIUM MONOPIPERAZINIUMETHYLENEDIAMINE TETRAACETATE
- calcium;2-[2-[carboxylatomethyl(carboxymethyl)amino]ethyl-(carboxymethyl)amino]acetate;piperazine
- Justelmin
- Piperazine calcium edathamil
- L4QEN8344Z
- PIPERAZINE EDETATE CALCIUM [MI]
- 12002-30-1
- Piperazine calcium edetate [INN]
-
- Inchi: 1S/C10H16N2O8.C4H10N2.Ca/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;1-2-6-4-3-5-1;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);5-6H,1-4H2;/q;;+2/p-2
- InChI Key: ROJMAHHOFDIQTI-UHFFFAOYSA-L
- SMILES: [Ca+2].C1NCCNC1.OC(CN(CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)O)=O
Computed Properties
- Exact Mass: 416.1220046g/mol
- Monoisotopic Mass: 416.1220046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 27
- Rotatable Bond Count: 9
- Complexity: 363
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 185Ų
Piperazine Calcium Edetate Related Literature
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
12002-30-1 (Piperazine Calcium Edetate) Related Products
- 203806-08-0(Ethylenediaminetetraacetic-d12 Acid)
- 869-52-3(3,6,9,12-Tetraazatetradecanedioic acid, 3,6,9,12-tetrakis(carboxymethyl)-)
- 37478-58-3(2-(piperazin-1-yl)acetic acid)
- 54699-92-2(2-(4-methylpiperazin-1-yl)acetic acid)
- 67-43-6(Pentetic acid)
- 6381-92-6(Ethylenediaminetetraacetic acid disodium dihydrate)
- 304675-80-7(Diammonium Ethylenediaminetetraacetate Monohydrate)
- 20824-56-0(Ethylenediaminetetraacetic Acid Diammonium Salt)
- 15251-22-6(Acetic acid-d,(ethylenedinitrilo)tetra- (8CI))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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